Cas no 2228251-26-9 (5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole)

• Product Name: 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole
• CAS No: 2228251-26-9
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 5804409
• PubChem ID: 165713967
• Update Time: 2025-06-25

5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole
• EN300-1761756
• 2228251-26-9

• Inchi： 1S/C8H9NOS/c1-3-4-5-7-6-9-8(10-2)11-7/h1,6H,4-5H2,2H3
• InChI Key： GIRGZUAXBLZRNT-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC#C)OC

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole

Introduction to 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole (CAS No: 2228251-26-9)

5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole (CAS No: 2228251-26-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its wide-ranging pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a butenynyl group and a methoxy substituent in the molecular structure introduces additional functional diversity, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole consists of a thiazole ring fused with a butenynyl side chain at the 5-position and a methoxy group at the 2-position. This arrangement creates multiple sites for potential interactions with biological targets, which is a critical factor in the design of novel therapeutic agents. The thiazole core is known to exhibit significant biological activity, often due to its ability to disrupt essential metabolic pathways in pathogens or cancer cells. The addition of the butenynyl group enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

In recent years, there has been growing interest in developing new derivatives of thiazole-based compounds for their therapeutic potential. 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole has been studied for its possible applications in treating various diseases, particularly those associated with oxidative stress and inflammation. Preliminary studies suggest that this compound may possess antioxidant properties, making it a valuable candidate for investigating treatments against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an antimicrobial agent.

The synthesis of 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the thiazole ring followed by functionalization with the butenynyl and methoxy groups. Advanced synthetic techniques such as cross-coupling reactions are often employed to introduce these substituents efficiently. The use of palladium-based catalysts has been particularly effective in facilitating these transformations while maintaining regioselectivity.

One of the most compelling aspects of 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole is its potential as a scaffold for drug development. By modifying different parts of its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, replacing the butenynyl group with other alkynyl or aryl groups could alter its pharmacokinetic properties without significantly affecting its core biological activity. Similarly, varying the position or type of substituents on the thiazole ring could enhance its binding affinity to therapeutic targets.

Recent advances in computational chemistry have also contributed to the study of 5-(but-3-yn-1-yl)-2-methoxy-1,3-thiazole by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict how this compound might interact with various biological targets, such as enzymes or receptors involved in disease pathways. Such predictions can guide experimental design and help identify promising derivatives for further testing. Additionally, machine learning algorithms have been used to analyze large datasets containing biological activity data for thiazole derivatives, providing insights into structural features that correlate with desired pharmacological effects.

In vitro and in vivo studies have begun to uncover the mechanistic basis of 5-(but-3-yn-1-yll)-2-methoxy-l,3-thiazoles' potential therapeutic applications. For example, research has shown that it may inhibit key enzymes involved in inflammation by modulating signaling pathways such as NF-kB and MAPK. These pathways are central to many inflammatory diseases and cancer progression; thus targeting them with small molecules like this one could lead to novel treatments. Furthermore, preliminary toxicity studies suggest that it exhibits low toxicity at therapeutic doses when tested in cell culture models.

The future direction of research on 5-(but--3-yll)-2--methoxy-l, 3--thiazole will likely focus on optimizing its pharmacokinetic properties through structural modifications while ensuring safety profiles suitable for clinical use. Combination therapies involving this compound alongside other drugs may also be explored; such approaches could enhance treatment efficacy by targeting multiple disease mechanisms simultaneously. Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this research from laboratory-scale investigations toward clinical trials where human patients can benefit directly from these discoveries.

The broader significance of studying compounds like 5-(but--ylnl)--methoxv-l, 31--thiazole extends beyond individual treatments—it represents part broader effort within medicinal chemistry community develop new strategies combat complex diseases through rational drug design based on deep understanding both molecular structure-function relationships natural product-inspired scaffolds synthetic methodologies modern computational tools enable high-throughput screening rapid identification promising candidates undergo further development translational medicine pipeline ultimately bring relief suffering millions worldwide today tomorrow